Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate
Overview
Description
Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate (DHDD) is an organic compound with a molecular formula of C8H14O4S2. It is a colorless solid and is soluble in water. It is used in a variety of scientific research applications, including drug development and biochemical research. DHDD is a member of the family of dithiines, which are compounds containing two sulfur atoms linked by a double bond.
Scientific Research Applications
Organic Synthesis and Chemical Properties
- The reaction of diethyl 3,4-dihydroxythiophene-2,5-dicarboxylate with 1,2-dibromoethane produces a mixture of 2,3-dihydrothieno derivatives, showcasing the compound's role in synthesizing heterocyclic compounds through substitution reactions (Holzer, Schmid, & Slatin, 1994).
- Studies on the rearrangement of certain diethyl esters under specific conditions led to the discovery of new compounds, indicating the versatility of diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate derivatives in chemical synthesis (Kim, 1986).
Materials Science and Conductivity
- The synthesis of hybrid organic/inorganic supramolecular conductors, including those derived from diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate, highlights the compound's potential in creating materials with unique electrical properties. One such material showed stable metallic behavior down to 1.6 K, suggesting applications in superconductivity (Imakubo, Shirahata, Kibune, & Yoshino, 2007).
Pharmacological Applications
- Diethyl 5,5'-dihydroxy-2,2'-dimethyl-I,1'-(ethane-1,2-diyl)di(1H-indole)-3,3'-dicarboxylate was synthesized and exhibited chemoselectivity towards nucleophilic attack, demonstrating the potential of diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate derivatives in the development of new drugs with antimicrobial activity (Gadaginamath & Shyadligeri, 2000).
- The synthesis and apoptosis-inducing properties of synthetic diethyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylates highlight the pharmaceutical relevance of diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate derivatives, pointing towards their potential use in chemotherapeutic applications (Ahn et al., 2018).
properties
IUPAC Name |
diethyl 2,3-dihydro-1,4-dithiine-5,6-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4S2/c1-3-13-9(11)7-8(10(12)14-4-2)16-6-5-15-7/h3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYTMOFNECWAIMQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SCCS1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(3-Aminopyrrolidin-1-yl)methyl]benzoic acid](/img/structure/B1468149.png)
![2-(3-aminopyrrolidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide](/img/structure/B1468151.png)
